N-[1-(2,5-dimethylpyrazol-3-yl)piperidin-3-yl]-7-methylthieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-[1-(2,5-dimethylpyrazol-3-yl)piperidin-3-yl]-7-methylthieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C17H22N6S/c1-11-9-24-16-15(11)18-10-19-17(16)20-13-5-4-6-23(8-13)14-7-12(2)21-22(14)3/h7,9-10,13H,4-6,8H2,1-3H3,(H,18,19,20)
• InChI Key: CGAGAFMNKMASSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N2CCCC(C2)NC3=NC=NC4=C3SC=C4C)C
• Molecular Formula: C17H22N6S
• Molecular Weight: 342.5 g/mol

Description

N-[1-(2,5-dimethylpyrazol-3-yl)piperidin-3-yl]-7-methylthieno[3,2-d]pyrimidin-4-amine is a complex organic compound that belongs to the class of heterocyclic compounds. These compounds are characterized by the presence of atoms of at least two different elements as members of its rings. This particular compound features a pyrazole ring, a piperidine ring, and a thienopyrimidine ring, making it a unique and interesting subject for chemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2,5-dimethylpyrazol-3-yl)piperidin-3-yl]-7-methylthieno[3,2-d]pyrimidin-4-amine typically involves multiple steps, starting from readily available starting materials. The process often includes:

Formation of the Pyrazole Ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone under acidic conditions.

Formation of the Piperidine Ring: This step involves the cyclization of a suitable precursor, often through a nucleophilic substitution reaction.

Formation of the Thienopyrimidine Ring: This can be synthesized through a multi-step process involving the condensation of thiophene derivatives with guanidine or similar compounds.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Types of Reactions

N-[1-(2,5-dimethylpyrazol-3-yl)piperidin-3-yl]-7-methylthieno[3,2-d]pyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction might yield alcohols or alkanes.

Scientific Research Applications

N-[1-(2,5-dimethylpyrazol-3-yl)piperidin-3-yl]-7-methylthieno[3,2-d]pyrimidin-4-amine has a wide range of applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It can be used to study the interactions between small molecules and biological macromolecules.

Industry: It can be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-[1-(2,5-dimethylpyrazol-3-yl)piperidin-3-yl]-7-methylthieno[3,2-d]pyrimidin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological context.

Comparison with Similar Compounds

Similar Compounds

N-[1-(2,5-dimethylpyrazol-3-yl)piperidin-3-yl]-7-methylthieno[3,2-d]pyrimidin-4-amine: shares structural similarities with other heterocyclic compounds, such as:

Uniqueness

What sets N-[1-(2,5-dimethylpyrazol-3-yl)piperidin-3-yl]-7-methylthieno[3,2-d]pyrimidin-4-amine apart is the combination of these three distinct heterocyclic rings in a single molecule. This unique structure can confer unique properties and biological activities, making it a valuable compound for research and development.